N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide

• IUPAC Name: N-(2-methylpropyl)-3-[(2-phenylsulfanylacetyl)amino]benzamide
• InChI: InChI=1S/C19H22N2O2S/c1-14(2)12-20-19(23)15-7-6-8-16(11-15)21-18(22)13-24-17-9-4-3-5-10-17/h3-11,14H,12-13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: ZAQNFWIYBFNIKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC(=CC=C1)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide, also known as NBPT, is a chemical compound that has gained attention in the scientific community due to its potential application in agriculture. NBPT is a urease inhibitor that can reduce the loss of nitrogen from fertilizers, making them more effective and environmentally friendly.

Mechanism of Action

N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide works by inhibiting the enzyme urease, which is responsible for the hydrolysis of urea into ammonia and carbon dioxide. By inhibiting urease, N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide can reduce the rate of ammonia volatilization from urea-based fertilizers, thereby increasing their availability to plants. N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide has been shown to be a potent inhibitor of urease, with an inhibitory constant of 0.01 μM.
Biochemical and physiological effects:
N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide has been shown to have minimal toxicity to plants and animals, with no adverse effects reported at recommended doses. N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide is rapidly metabolized in plants and soil, with no residual effects observed. Moreover, N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide has been shown to have no impact on the soil microbial community, indicating its safety for the environment.

Advantages and Limitations for Lab Experiments

N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide has several advantages for lab experiments, including its high purity, stability, and solubility in water. However, N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide can be expensive and difficult to synthesize, limiting its availability for research purposes. Moreover, the efficacy of N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide can vary depending on the soil type, climate, and crop species, making it challenging to generalize its effects.

Future Directions

There are several future directions for the research on N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide. Firstly, the synthesis of N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide can be optimized to improve its yield and purity. Secondly, the efficacy of N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide can be further studied in different crops and soil types to determine its optimal application. Thirdly, the combination of N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide with other chemicals can be explored to enhance its efficacy. Fourthly, the impact of N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide on soil microorganisms can be further studied to determine its long-term effects on soil health. Finally, the development of N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide-based fertilizers can be explored to reduce the environmental impact of nitrogen fertilizers.
Conclusion:
In conclusion, N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide is a urease inhibitor that has shown promising results in reducing the loss of nitrogen from fertilizers. N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide has been extensively studied for its application in agriculture, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide can lead to the development of more efficient and environmentally friendly fertilizers, contributing to sustainable agriculture.

Synthesis Methods

N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide can be synthesized through a multi-step process involving the reaction of various chemicals such as isobutylamine, thioacetic acid, and 3-nitrobenzoic acid. The final product is obtained through purification and crystallization. The synthesis of N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide has been well-established in the literature, and various modifications have been proposed to improve its yield and purity.

Scientific Research Applications

N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide has been extensively studied for its application in agriculture. The use of N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide as a urease inhibitor can reduce the volatilization of ammonia from urea-based fertilizers, thereby increasing their efficiency and reducing environmental pollution. N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide has been shown to be effective in various crops, including wheat, corn, and rice. Moreover, N-isobutyl-3-{[(phenylthio)acetyl]amino}benzamide can also be used in combination with other chemicals to enhance its efficacy.